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Compound of Interest

Potassium guaiacolsulfonate
Compound Name:
hemihydrate

Cat. No. B1264672

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling of Potassium Guaiacolsulfonate Hemihydrate (CAS: 78247-49-1), including
detailed operational and disposal plans.

Chemical Identity:

Potassium Guaiacolsulfonate

Name .
Hemihydrate
Potassium hydroxymethoxybenzenesulfonate
hemihydrate, Benzenesulfonic acid,

Synonyms ]
hydroxymethoxy-, monopotassium salt,
hemihydrate

CAS Number 78247-49-1

Molecular Formula C7H7KOs5S-¥2H20

Molecular Weight 251.31 g/mol

Hazard Identification:
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Potassium guaiacolsulfonate hemihydrate is classified as harmful if swallowed or inhaled,
and causes skin and serious eye irritation.[1][2]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling Potassium guaiacolsulfonate hemihydrate.

Protection Type Specification Standard

Tightly fitting safety goggles
gnty g ¥ 9089 EN 166 (EU) or NIOSH (US)

Eye/Face Protection with side-shields or a face
approved.[1][3]

shield.[1][3]

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[1] o
EU Directive 89/686/EEC and

Skin Protection [3] Fire/flame resistant and
the standard EN 374.[3]

impervious clothing or lab coat.

[1]3]

Use a NIOSH/MSHA approved
respirator if exposure limits are
) ) exceeded or if irritation is
Respiratory Protection ) NIOSH/MSHA approved.[4]
experienced.[4] A full-face
respirator may be necessary in

such cases.[1][3]
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Operational Plan for Safe Handling

A systematic approach to handling Potassium guaiacolsulfonate hemihydrate is crucial to
minimize exposure and ensure a safe laboratory environment.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed, light-resistant container in a dry, cool, and well-ventilated place.[1][3]

[5]

o Keep away from heat, sources of ignition, and incompatible materials such as strong
oxidizing agents.[4][6]

o Store apart from foodstuff containers.[3]

Handling and Use

o Handle in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Avoid the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly after handling.[1][3]

Disposal
o Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, regional, and national laws and regulations.[1][3]

e One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[7][8]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,
or punctured to make it unusable before disposal in a sanitary landfill.[3]
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Emergency and Disposal Workflow

The following diagram illustrates the procedural workflow for the safe handling and disposal of
Potassium guaiacolsulfonate hemihydrate, including emergency measures.

[Safe Handling Workflow )

Receiving

Inspect & Store Securely

Storage

Use in Ventilated Area

Handling

~ ~

~
Proper Waste Management \\Accidental Release \\\Eersonal Contact
N
N

N\
[Eme\rgency Procedures \\\ )
4 L\
Disposal Spill Exposure
~ J

~
=~ _Dispose as Hazgrdous Waste |Contain & Clean

~<

Immediate Response

~<
~
~<
-~

Containment First_Aid

Seek Professional Help

Medical_Attention

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1264672?utm_src=pdf-body
https://www.benchchem.com/product/b1264672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for handling and emergency response for Potassium guaiacolsulfonate
hemihydrate.

Contingency Plan: Accidental Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or personal exposure.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[1][3] Ensure adequate ventilation.
[1][3] Avoid dust formation and breathing dust, vapors, mist, or gas.[1][3] Use personal
protective equipment, including chemical-impermeable gloves.[1][3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1][3] Do not
let the chemical enter drains.[1][3]

» Methods for Cleaning Up: Collect the spilled material using spark-proof tools and place it in a
suitable, closed container for disposal.[1][3] Avoid creating dust.[4] Clean the contaminated
surface thoroughly.[4]

First-Aid Measures

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1264672?utm_src=pdf-body
https://www.benchchem.com/product/b1264672?utm_src=pdf-body
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-486472.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-486472.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[1][3]

Immediately wash the affected area with plenty
) of water and soap.[2] Remove contaminated
Skin Contact ) ] )
clothing and wash it before reuse.[1][3] If skin

irritation persists, consult a doctor.[1][3]

Rinse cautiously with water for several minutes.

[1][3] Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing.[1][3] Seek

immediate medical attention.[3][9]

Rinse mouth with water.[1][3] Do NOT induce

Ingestion N _ , _
vomiting.[9] Seek immediate medical help.[1][3]

In all cases of exposure, seek medical attention and show the safety data sheet to the medical
professional.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1264672#personal-protective-equipment-for-
handling-potassium-guaiacolsulfonate-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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